3,4-dimethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

• IUPAC Name: 3,4-dimethyl-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
• InChI: InChI=1S/C21H26N2O3S/c1-4-12-27(25,26)23-11-5-6-17-9-10-19(14-20(17)23)22-21(24)18-8-7-15(2)16(3)13-18/h7-10,13-14H,4-6,11-12H2,1-3H3,(H,22,24)
• InChI Key: YKCVXMOVNSASOA-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=CC(=C(C=C3)C)C
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

3,4-dimethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide, also known as 3,4-DMQT, is a synthetic compound that has recently been studied for its potential applications in scientific research and drug development. 3,4-DMQT is a small molecule that has a unique structure and contains both aromatic and aliphatic components, as well as a sulfonyl group. The compound has been studied for its ability to act as an agonist of the G-protein coupled receptor (GPCR), which is involved in many physiological processes. In addition, 3,4-DMQT has been found to interact with several other proteins, including those involved in signal transduction pathways.

Mechanism of Action

3,4-dimethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide acts as an agonist of the G-protein coupled receptor (GPCR). When the compound binds to the receptor, it activates a series of downstream signaling pathways that lead to the activation of various proteins involved in a range of physiological processes. In addition, 3,4-dimethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide has been found to interact with several other proteins, including those involved in signal transduction pathways.
Biochemical and Physiological Effects
3,4-dimethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide has been studied for its potential to affect various biochemical and physiological processes. Studies have shown that the compound can modulate the activity of proteins involved in signal transduction pathways, as well as those involved in the regulation of gene expression. In addition, 3,4-dimethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide has been found to affect the activity of enzymes involved in metabolic processes, such as the breakdown of fatty acids and the synthesis of proteins.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3,4-dimethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide in laboratory experiments is its ability to act as an agonist of the G-protein coupled receptor (GPCR). This makes the compound an attractive target for drug development and further research. However, one of the limitations of using 3,4-dimethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide in laboratory experiments is its relatively low solubility in water, which can make it difficult to work with. In addition, the compound has a relatively short half-life, which can make it difficult to maintain a consistent concentration in experiments.

Future Directions

Future research on 3,4-dimethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide could focus on its potential applications in drug development. In particular, further studies could be conducted to explore the compound’s ability to modulate the activity of proteins involved in signal transduction pathways, as well as those involved in the regulation of gene expression. In addition, further studies could be conducted to explore the compound’s potential to affect the activity of enzymes involved in metabolic processes, such as the breakdown of fatty acids and the synthesis of proteins. Finally, further research could be conducted to explore the compound’s potential to interact with other proteins involved in various physiological processes.

Synthesis Methods

3,4-dimethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide can be synthesized via a multi-step process that involves the reaction of a sulfonamide and a quinoline derivative. The first step involves the reaction of a sulfonamide with a quinoline derivative to form a sulfonyl-substituted quinoline, followed by a condensation reaction with dimethylformamide. The final step involves the reaction of the sulfonyl-substituted quinoline with a benzamide, which yields 3,4-dimethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide.

Scientific Research Applications

3,4-dimethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide has been studied for its potential applications in scientific research and drug development. In particular, the compound has been studied for its ability to act as an agonist of the G-protein coupled receptor (GPCR), which is involved in many physiological processes. In addition, 3,4-dimethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide has been found to interact with several other proteins, including those involved in signal transduction pathways. This makes the compound an attractive target for drug development and further research.